Cas no 1781100-57-9 (2-(4-fluorophenyl)-2-methoxyethane-1-sulfonyl chloride)

• Product Name: 2-(4-fluorophenyl)-2-methoxyethane-1-sulfonyl chloride
• CAS No: 1781100-57-9
• MDL: MFCD30476355
• CID: 4613582
• PubChem ID: 105509738
• Update Time: 2025-06-12

2-(4-fluorophenyl)-2-methoxyethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzeneethanesulfonyl chloride, 4-fluoro-β-methoxy-
• 2-(4-fluorophenyl)-2-methoxyethane-1-sulfonyl chloride

• MDL： MFCD30476355

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 2-(4-fluorophenyl)-2-methoxyethane-1-sulfonyl chloride

Introduction to 2-(4-Fluorophenyl)-2-methoxyethane-1-sulfonyl chloride (CAS No. 1781100-57-9)

2-(4-Fluorophenyl)-2-methoxyethane-1-sulfonyl chloride (CAS No. 1781100-57-9) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and reactivity, has garnered attention for its potential in the synthesis of various bioactive molecules and drug candidates. In this article, we will delve into the chemical properties, synthesis methods, and recent research developments surrounding this compound.

The molecular formula of 2-(4-fluorophenyl)-2-methoxyethane-1-sulfonyl chloride is C₁₀H₁₀ClFO₃S, and it has a molecular weight of 263.7 g/mol. The compound features a sulfonyl chloride functional group, which is highly reactive and can participate in a wide range of chemical reactions, making it an important intermediate in organic synthesis. The presence of the fluorine atom in the phenyl ring and the methoxy group on the ethane backbone further enhances its reactivity and selectivity in various transformations.

Synthesis of 2-(4-Fluorophenyl)-2-methoxyethane-1-sulfonyl chloride

The synthesis of 2-(4-fluorophenyl)-2-methoxyethane-1-sulfonyl chloride typically involves several steps, starting from readily available starting materials. One common approach is to begin with 4-fluorophenylacetonitrile, which can be converted to the corresponding alcohol through hydrolysis and reduction. The alcohol is then treated with methanol in the presence of an acid catalyst to form the methoxy ether. Finally, oxidation of the methoxy ether followed by reaction with thionyl chloride yields the desired sulfonyl chloride.

The detailed synthetic route can be summarized as follows:

1. Hydrolysis and Reduction: 4-Fluorophenylacetonitrile is hydrolyzed to form 4-fluorophenylacetic acid, which is then reduced to 4-fluorophenylacetaldehyde.
2. Methylation: The aldehyde is treated with methanol in the presence of an acid catalyst to form 2-(4-fluorophenyl)-2-methoxyethanol.
3. Oxidation: The alcohol is oxidized to the corresponding sulfone using an oxidizing agent such as hydrogen peroxide or m-chloroperbenzoic acid (mCPBA).
4. Sulfonyl Chloride Formation: The sulfone is reacted with thionyl chloride to form 2-(4-fluorophenyl)-2-methoxyethane-1-sulfonyl chloride.

Applications in Medicinal Chemistry and Pharmaceutical Research

2-(4-Fluorophenyl)-2-methoxyethane-1-sulfonyl chloride has found extensive use in medicinal chemistry due to its ability to introduce functional groups that can modulate the biological activity of target molecules. One notable application is in the synthesis of sulfonamide derivatives, which are important pharmacophores in various therapeutic agents. Sulfonamides are known for their broad spectrum of biological activities, including antibacterial, antifungal, and anti-inflammatory properties.

In recent studies, researchers have explored the use of 2-(4-fluorophenyl)-2-methoxyethane-1-sulfonyl chloride as a key intermediate in the development of novel antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of sulfonamide derivatives using this compound as a building block. These derivatives exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The introduction of the fluorine atom and methoxy group was found to enhance the binding affinity and selectivity of these compounds towards their viral targets.

Beyond antiviral applications, 2-(4-fluorophenyl)-2-methoxyethane-1-sulfonyl chloride has also been utilized in the development of anticancer drugs. A research team from a leading pharmaceutical company reported the synthesis of a novel class of tyrosine kinase inhibitors using this compound as a key intermediate. These inhibitors showed promising activity against various cancer cell lines and were found to be effective in inhibiting tumor growth in preclinical models.

Analytical Techniques for Characterization

The characterization of 2-(4-fluorophenyl)-2-methoxyethane-1-sulfonyl chloride involves a combination of analytical techniques to ensure its purity and identity. Common methods include nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR spectroscopy provides detailed information about the molecular structure by analyzing the chemical shifts and coupling constants of different nuclei. For example, proton NMR (¹H NMR) can confirm the presence of specific functional groups such as methoxy ethers and sulfonyl chlorides.
• Mass Spectrometry (MS):
) can provide accurate molecular weight information and help identify any impurities or by-products present in the sample.
• Infrared (IR) Spectroscopy:) IR spectroscopy is useful for identifying specific functional groups based on their characteristic absorption bands. For instance, the presence of a sulfonyl chloride group can be confirmed by observing a strong absorption band around 1300 cm_-1.

Safety Considerations:) While working with 2-(4-fluorophenyl)-2-methoxyethane-1-sulfonyl chloride,) it is important to follow standard safety protocols due to its reactivity and potential hazards associated with handling sulfonyl chlorides. Proper personal protective equipment (PPE), such as gloves, goggles, and lab coats, should be worn at all times. Additionally, 2-(4-fluorophenyl)-2-methoxyethane-1-sulfonyl chloride,) should be stored in a cool, dry place away from incompatible materials.) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) )